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Compound of Interest

Compound Name: 2-Tert-butylphenol

Cat. No.: B146161 Get Quote

An In-Depth Technical Guide to 2-tert-Butylphenol (C₁₀H₁₄O)

Introduction
2-tert-Butylphenol is an organic compound featuring a phenol ring substituted with a tert-butyl

group at the ortho position.[1][2] Its molecular formula is C₁₀H₁₄O.[1][3] This compound serves

as a crucial intermediate in the synthesis of more complex molecules, including antioxidants,

stabilizers, and pharmaceuticals.[1][2] The presence of the bulky tert-butyl group adjacent to

the hydroxyl group imparts unique steric and electronic properties, influencing its reactivity and

applications. This guide provides a comprehensive overview of its molecular structure,

physicochemical properties, synthesis, and key applications relevant to research and drug

development.

Molecular Structure and Chemical Identity
2-tert-Butylphenol consists of a benzene ring bonded to a hydroxyl group (-OH) and a tert-

butyl group [-C(CH₃)₃] at adjacent carbon atoms. This ortho-substitution is key to its chemical

behavior.

Table 1: Chemical Identifiers for 2-tert-Butylphenol
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Identifier Value

IUPAC Name 2-tert-butylphenol[3]

CAS Number 88-18-6[2]

Molecular Formula C₁₀H₁₄O[3]

Molecular Weight 150.22 g/mol [3][4]

SMILES CC(C)(C)C1=CC=CC=C1O[2][3]

InChI
1S/C10H14O/c1-10(2,3)8-6-4-5-7-9(8)11/h4-

7,11H,1-3H3[4]

InChIKey WJQOZHYUIDYNHM-UHFFFAOYSA-N[4]

Synonyms
o-tert-Butylphenol, 2-(1,1-Dimethylethyl)phenol,

OTBP[1][3]

Physicochemical and Spectroscopic Properties
2-tert-Butylphenol is a colorless to light yellow liquid at room temperature with a characteristic

phenolic odor.[1][3] It is sparingly soluble in water but shows good solubility in organic solvents

and alkaline solutions.[1][5]

Table 2: Physicochemical Properties of 2-tert-Butylphenol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-butylphenol
https://en.wikipedia.org/wiki/2-tert-Butylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-butylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-butylphenol
https://www.sigmaaldrich.com/JP/ja/product/aldrich/b99405
https://en.wikipedia.org/wiki/2-tert-Butylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-butylphenol
https://www.sigmaaldrich.com/JP/ja/product/aldrich/b99405
https://www.sigmaaldrich.com/JP/ja/product/aldrich/b99405
https://cymitquimica.com/cas/88-18-6/
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-butylphenol
https://www.benchchem.com/product/b146161?utm_src=pdf-body
https://cymitquimica.com/cas/88-18-6/
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-butylphenol
https://cymitquimica.com/cas/88-18-6/
https://www.smolecule.com/products/s589531
https://www.benchchem.com/product/b146161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Appearance Colorless to light yellow liquid[3]

Melting Point -7 °C[4][6]

Boiling Point 224 °C[4][6]

Density 0.978 g/mL at 25 °C[4][6]

Refractive Index (n20/D) 1.523[4]

Vapor Pressure 0.05 mmHg at 20 °C

Flash Point > 110 °C[7]

logP (Octanol-Water) 3.31[5]

Solubility
Insoluble in water; soluble in alcohol, ether, and

alkali.[5][8]

Spectroscopic Data
Spectroscopic analysis is fundamental for the identification and structural elucidation of 2-tert-
butylphenol.

¹H NMR: The proton NMR spectrum typically shows characteristic signals for the tert-butyl

protons (a singlet around 1.4 ppm), the aromatic protons (multiplets in the 6.7-7.2 ppm

region), and the hydroxyl proton (a broad singlet whose position is concentration-

dependent).

¹³C NMR: The carbon NMR spectrum displays distinct peaks for the quaternary carbon and

methyl carbons of the tert-butyl group, as well as for the six carbons of the aromatic ring.[9]

IR Spectroscopy: The infrared spectrum is characterized by a broad absorption band in the

region of 3200-3600 cm⁻¹ corresponding to the O-H stretching of the hydroxyl group.

Additional peaks related to C-H and C=C aromatic stretching are also observed.[3]

Synthesis and Reactivity
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The primary industrial method for producing 2-tert-butylphenol is the Friedel-Crafts alkylation

of phenol with isobutylene, catalyzed by an acid.[2][10] The reaction conditions can be tuned to

favor the formation of mono-, di-, or tri-substituted phenols. The ortho-product, 2-tert-
butylphenol, is often formed alongside the para-isomer (4-tert-butylphenol). Further alkylation

can lead to 2,4-di-tert-butylphenol and 2,6-di-tert-butylphenol.[11]
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Caption: Synthesis of tert-butylated phenols via Friedel-Crafts alkylation.

Experimental Protocols
Synthesis of 2,4-Di-tert-butylphenol via Phenol
Alkylation
This protocol details a common application of phenol alkylation, which produces 2,4-di-tert-

butylphenol (2,4-DTBP), a widely used antioxidant.[10][12] The synthesis involves the

formation of mono-tert-butylphenols as intermediates.

Objective: To synthesize 2,4-DTBP by alkylating phenol with tert-butyl alcohol using a solid acid

catalyst.

Materials and Reagents:
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Phenol

tert-Butyl alcohol

Solid acid catalyst (e.g., tungstophosphoric acid supported on SBA-15, or acid-supported

alumina)[10][12]

Reaction vessel (e.g., fixed-bed microreactor or sealed autoclave)[10][12]

Stirring and heating apparatus

Syringe pump for reactant delivery

Filtration setup

Distillation apparatus for purification

Procedure (Fixed-Bed Reactor Method):[12]

Catalyst Preparation: Pack the fixed-bed microreactor with the solid acid catalyst. Place the

reactor inside an electrically heated oven.

Reactant Preparation: Prepare a mixture of phenol and tert-butyl alcohol. The molar ratio can

be varied, for instance, from 1:2 to 2:1, to study its effect on product selectivity.[12]

Reaction Execution:

Heat the reactor to the desired temperature (e.g., 373 K to 453 K).[12]

Using a syringe pump, inject the reactant mixture into the reactor at a controlled weight

hourly space velocity (WHSV), typically between 1.0 h⁻¹ and 3.0 h⁻¹.[12]

The reaction is performed under atmospheric pressure.

Product Collection and Analysis:

Collect the product mixture as it elutes from the reactor.
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Analyze the composition of the product stream using gas chromatography (GC) to

determine the conversion of phenol and the selectivity towards 2-tert-butylphenol, 4-tert-

butylphenol, and 2,4-di-tert-butylphenol.

Purification:

Separate the solid catalyst from the liquid product mixture by filtration.

Purify the desired 2,4-di-tert-butylphenol from the crude product via vacuum distillation.

[10][13]

Applications in Research and Drug Development
While 2-tert-butylphenol itself has limited direct pharmaceutical applications, it is a vital

building block for more complex molecules with significant biological activity.

Antioxidant Synthesis: It is a key precursor for producing sterically hindered phenolic

antioxidants like 2,6-di-tert-butylphenol and 2,4-di-tert-butylphenol.[2][11] These compounds

are widely used to prevent oxidative degradation in plastics, rubbers, and lubricants, and

their potential therapeutic effects in combating oxidative stress are under investigation.[14]

Pharmaceutical Intermediate: It serves as an intermediate in the synthesis of various

agrochemicals and pharmaceuticals.[1] The tert-butyl group can be used to enhance

lipophilicity, improve metabolic stability, or provide steric bulk to modulate the interaction of a

drug molecule with its biological target.[14]

Fragrance Industry: Hydrogenation of 2-tert-butylphenol yields cis-2-tert-butylcyclohexanol,

which, upon acetylation, becomes a commercial fragrance.[2]

Receptor Modulation: Some studies have shown that tert-butylated phenols can act as

antagonists for the androgen receptor or as inverse agonists for the estrogen-related

receptor (ERR) gamma.[3] Furthermore, the related compound 2,4-di-tert-butylphenol has

been identified as an endocrine disruptor that can activate retinoid X receptors (RXRs).[15]

Safety and Toxicology
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2-tert-Butylphenol is classified as a hazardous substance and must be handled with

appropriate safety precautions.

Table 3: Toxicological and Safety Data for 2-tert-Butylphenol

Parameter Value / Information

GHS Pictograms
GHS05 (Corrosive), GHS07 (Exclamation

mark), GHS09 (Environmental hazard)[2]

Hazard Statements

H302 (Harmful if swallowed), H314 (Causes

severe skin burns and eye damage), H411

(Toxic to aquatic life with long lasting effects)[16]

Precautionary Statements
P260, P273, P280, P301+P330+P331,

P303+P361+P353, P305+P351+P338, P310[2]

LD₅₀ (Oral, rat) 440 mg/kg

LC₅₀ (Inhalation, rat) 1070 mg/m³/4H

Primary Hazards

Corrosive; causes severe burns to eyes, skin,

and respiratory tract.[16] Harmful if swallowed or

inhaled.

Handling

Use in a well-ventilated area with personal

protective equipment (goggles, gloves,

protective clothing).[17] An eyewash station and

safety shower should be available.

Chronic exposure may lead to liver and kidney damage. Due to its corrosive nature and toxicity,

all handling should be performed in accordance with the material safety data sheet (MSDS)

guidelines.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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